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Compound of Interest

Compound Name:
2-((5-methyl-1H-1,2,4-triazol-3-

yl)sulfanyl)acetic acid

Cat. No.: B350316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and pharmacological

properties of Tiazotic acid (also known as Thiotriazoline). The information presented herein is

intended for researchers, scientists, and professionals involved in drug development and is

based on a review of publicly available scientific literature.

Core Chemical and Physical Properties
Tiazotic acid is a heterocyclic compound with a multifaceted mechanism of action, primarily

recognized for its antioxidant and metabolic effects.[1][2][3] It is utilized as a pharmaceutical

drug for treating ischemic heart disease in several countries.[4]

Table 1: Physicochemical Properties of Tiazotic Acid
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Property Value Source

IUPAC Name
2-[(5-Methyl-1H-1,2,4-triazol-3-

yl)sulfanyl]acetic acid
[4]

Synonyms Thiotriazoline, Tiokor [1][4]

CAS Number 64679-65-8 [1][4][5]

Molecular Formula C5H7N3O2S [4][5]

Molecular Weight 173.19 g/mol [1][5]

InChI Key
OJUNWHNRDPRNBR-

UHFFFAOYSA-N
[1][4]

Solubility

An ethanol-water (1:1 v/v)

mixture is an effective solvent

system.[1] Other solvents like

Dimethylformamide (DMF) and

isopropanol have also been

explored in the context of

triazole synthesis.[1]

[1]

Storage

Store at 4°C under nitrogen.

For stock solutions, use within

6 months at -80°C or 1 month

at -20°C.[3]

[3]

Mechanism of Action
Tiazotic acid exhibits a complex mechanism of action, encompassing potent antioxidant, anti-

inflammatory, and immunomodulatory properties.[1][2] Its therapeutic effects are largely

attributed to its ability to counteract oxidative stress and modulate cellular metabolism.[1]

Antioxidant Activity
The antioxidant effects of Tiazotic acid are a cornerstone of its pharmacological profile and are

achieved through both direct and indirect mechanisms.[1]
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Direct Free Radical Scavenging: The molecular structure of Tiazotic acid contains a thiol

group which can donate a hydrogen atom to neutralize reactive oxygen species (ROS) and

reactive nitrogen species (RNS). This action stabilizes free radicals and prevents them from

causing oxidative damage to cellular components like lipids, proteins, and nucleic acids.[1]

Enhancement of Endogenous Antioxidant Systems: Tiazotic acid enhances the body's

natural antioxidant defenses by upregulating the expression and activity of key antioxidant

enzymes, such as glutathione peroxidase (GPx) and superoxide dismutase (SOD).[1]

Antioxidant mechanisms of Tiazotic acid.

Metabolic Regulation
Tiazotic acid significantly influences cellular bioenergetics, particularly under ischemic

conditions.[1]

Krebs Cycle Modulation: It has been shown to normalize the processes of the Krebs

(tricarboxylic acid) cycle. Research indicates that Tiazotic acid can increase the levels of key

Krebs cycle intermediates such as pyruvate, malate, isocitrate, and succinate.[1]

Compensatory Energy Production: Under ischemic conditions where oxygen supply is

limited, Tiazotic acid activates compensatory energy production pathways like the malate-

aspartate shunt, helping cells maintain energy production and protecting them from ischemic

damage.[1]

Metabolic regulatory effects of Tiazotic acid.

Cardiovascular Effects
Tiazotic acid demonstrates significant cardioprotective and endothelioprotective activities.[2][3]

Modulation of Nitric Oxide Synthase (eNOS): Studies have shown that Tiazotic acid can

increase the levels of endothelial nitric oxide synthase (eNOS).[1][2][3] eNOS is a crucial

enzyme for the production of nitric oxide (NO), a key molecule in maintaining vascular health

and promoting vasodilation. By upregulating eNOS, Tiazotic acid helps to improve

endothelial function.[1]
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Antiplatelet and Anti-ischemic Activity: The compound exhibits anti-ischemic and antiplatelet

activities, which are beneficial in the context of cardiovascular diseases.[2][3] It has also

been observed to reduce the level of D-dimer in the blood, which may lower the risk of heart

attacks and strokes.[2][3]

Experimental Protocols and Methodologies
The investigation of Tiazotic acid's properties involves various analytical and synthetic

chemistry techniques.

Pharmacokinetic Analysis
To study the absorption, distribution, metabolism, and excretion (ADME) of Tiazotic acid, Liquid

Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred

method due to its high sensitivity and specificity.[1]

General Workflow for LC-MS/MS Analysis:

Sample Preparation: Extraction of Tiazotic acid and its metabolites from biological matrices

(e.g., plasma, urine).

Chromatographic Separation (LC): The extract is injected into a liquid chromatography

system. A reversed-phase HPLC column is typically used to separate the analytes based on

their polarity.[6]

Ionization: The separated compounds are introduced into the mass spectrometer and

ionized, commonly using electrospray ionization (ESI).

Mass Analysis (MS/MS): The parent ions are selected and fragmented. The resulting

fragment ions are detected, providing a highly specific fingerprint for quantification.

General workflow for LC-MS/MS pharmacokinetic analysis.

Synthesis Protocol
The primary synthesis pathway for Tiazotic acid involves the nucleophilic substitution reaction

between 5-methyl-1H-1,2,4-triazole-3-thiol and chloroacetic acid.[1]

Key Reaction Steps:
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Nucleophile Formation: The reaction is conducted under alkaline conditions (e.g., using

NaOH) to deprotonate the thiol group of 5-methyl-1H-1,2,4-triazole-3-thiol, forming a more

potent thiolate nucleophile.[1]

Nucleophilic Substitution (SN2): The thiolate anion attacks the electrophilic carbon of

chloroacetic acid, displacing the chloride ion to form a new carbon-sulfur bond.[1]

Workup and Purification: After the reaction, the mixture is acidified to a pH of 1-2. The crude

product is then isolated and purified, typically through extraction and recrystallization.[1]

Table 2: Typical Parameters for Tiazotic Acid Synthesis

Parameter Value/Condition Notes

Primary Reactants
5-methyl-1H-1,2,4-triazole-3-

thiol, Chloroacetic acid
[1]

Molar Ratio
1 : 1.2 (Triazole Thiol :

Chloroacetic Acid)
Optimized for yield.[1]

Solvent System Ethanol-Water (1:1 v/v)
Balances solubility and

reactivity.[1]

Reaction Temperature 60–70 °C Optimal for reaction kinetics.[1]

Reaction Time 4–6 hours (reflux) [1]

pH Control
Alkaline (e.g., NaOH) during

reaction

Essential for thiolate formation.

[1]

Post-Reaction Acidification to pH 1-2
For product

precipitation/isolation.[1]

Conclusion
Tiazotic acid is a pharmacologically active compound with a well-defined chemical structure

and a multifaceted mechanism of action. Its potent antioxidant and metabolic regulatory

properties make it a subject of continued research interest, particularly for cardiovascular and

metabolic diseases. The methodologies for its synthesis and analysis are well-established,
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providing a solid foundation for further investigation and development by the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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